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Compound of Interest

Compound Name: p-Sexiphenyl

Cat. No.: B032268

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal procedures for p-
Sexiphenyl, a common compound in various research and development settings. Adherence
to these procedures is crucial for maintaining laboratory safety and ensuring environmental
compliance.

Key Disposal and Safety Information

According to Safety Data Sheets (SDS), p-Sexiphenyl is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals. However, proper handling and disposal are still necessary to maintain a safe
laboratory environment.

Summary of p-Sexiphenyl Properties:
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Property Value Reference
Physical State Solid (Cream-colored powder)

Molecular Formula C36H26

Molecular Weight 458.59 g/mol

Melting Point 424 °C (795.2 °F)

Solubility Insoluble in water

Stability Stable under normal conditions

Disposal Procedures

The primary recommendation for the disposal of p-Sexiphenyl is to engage a licensed waste
disposal company. This ensures that all local and national regulations are met.

Step-by-Step Disposal Guidance:
» Waste Collection:
o Collect waste p-Sexiphenyl in a suitable, clearly labeled, and tightly closed container.

o Avoid mixing with other chemical wastes unless explicitly permitted by your institution's
waste management guidelines.

o Accidental Spills:

[¢]

In case of a spill, wear appropriate personal protective equipment (PPE), including gloves
and safety glasses.

[¢]

Sweep up the spilled solid material, taking care to avoid creating dust.

o

Collect the swept material into a suitable container for disposal.

o

Prevent the product from entering drains.

o Contaminated Materials:
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o Any materials, such as gloves or weighing paper, that come into contact with p-
Sexiphenyl should be collected and disposed of as chemical waste.

e Final Disposal:
o Entrust the collected waste to a licensed and qualified waste disposal service.

o Ensure that the disposal method complies with all applicable federal, state, and local
regulations.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of p-
Sexiphenyl.
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Start: p-Sexiphenyl Waste
Is the material contaminated?

Is the container empty?

End: Proper Disposal

Click to download full resolution via product page

p-Sexiphenyl Disposal Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b032268?utm_src=pdf-body-img
https://www.benchchem.com/product/b032268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

Due to its classification as a hon-hazardous and stable compound, there are no specific
experimental protocols, such as neutralization or degradation, recommended for the disposal of
p-Sexiphenyl. The primary method of disposal is through professional waste management

services.

Environmental and Health Hazards

While not classified as hazardous, it is important to prevent p-Sexiphenyl from entering the
environment. Due to its low water solubility, it is not likely to be mobile in the environment.
There is no data available on its ecotoxicity. Direct contact with skin, eyes, and clothing should
be avoided, and inhalation of dust should be minimized by handling in a well-ventilated area. In
case of contact, rinse the affected area with plenty of water.

« To cite this document: BenchChem. [Proper Disposal of p-Sexiphenyl: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032268#p-sexiphenyl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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